Cas no 68941-95-7 (5-Fluorouracil-)

5-Fluorouracil (5-FU) is a pyrimidine analog with antimetabolite activity, widely used in chemotherapy for treating various cancers, including colorectal, breast, and pancreatic malignancies. Its mechanism of action involves inhibition of thymidylate synthase and incorporation into RNA and DNA, leading to disrupted nucleic acid synthesis and cell death. A key advantage of 5-FU is its broad-spectrum efficacy against rapidly dividing cells, making it a cornerstone in oncology regimens. It is often administered intravenously or topically, depending on the indication. The compound's well-characterized pharmacokinetics and established safety profile, when used under clinical supervision, further support its utility in combination therapies. Ongoing research continues to optimize its delivery and reduce resistance mechanisms.

5-Fluorouracil- structure

Product Name:5-Fluorouracil-

CAS No:68941-95-7

MF:C₄H₃FN₂O₂

MW:132.064042329788

CID:972694

PubChem ID:16213520

Update Time:2025-05-28

5-Fluorouracil- Chemical and Physical Properties

Names and Identifiers

- 5-fluorouracil-15N2
- 5-Fluorouracil-
- F90912
- 5-Fluorouracil-15N2, 98 atom % 15N
- DTXSID60584013
- 5-fluoro-(1,3-15N2)1H-pyrimidine-2,4-dione
- CS-0255678
- MS-22778
- HY-90006S2
- 68941-95-7
- 5-Fluoro(~15~N_2_)pyrimidine-2,4(1H,3H)-dione
- DB-325329
- 5-Fluoropyrimidine-2,4(1H,3H)-dione-1,3-15N2
- Inchi： 1S/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)/i6+1,7+1
- InChI Key： GHASVSINZRGABV-AKZCFXPHSA-N
- SMILES： FC1=C[15NH]C([15NH]C1=O)=O

Computed Properties

Exact Mass: 132.01192529g/mol
Monoisotopic Mass: 132.01192529g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 58.2

Experimental Properties

Melting Point: 282-286 °C(lit.)

5-Fluorouracil- Security Information

Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
Risk Phrases：22-36/37/38

5-Fluorouracil- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F596006-5mg	5-Fluorouracil-15N2	68941-95-7		5mg	$ 747.00	2023-09-07
TRC	F596006-10mg	5-Fluorouracil-15N2	68941-95-7		10mg	$ 1249.00	2023-09-07
MedChemExpress	HY-90006S2-1mg	5-Fluorouracil-	68941-95-7	≥99.0%	1mg	￥2450	2025-04-16
A2B Chem LLC	AH14810-5mg	5-FLUOROURACIL-15N2	68941-95-7		5mg	$733.00	2023-12-30
A2B Chem LLC	AH14810-10mg	5-FLUOROURACIL-15N2	68941-95-7		10mg	$1121.00	2023-12-30
1PlusChem	1P00FC62-1mg	5-Fluorouracil-15N2	68941-95-7	99%	1mg	$375.00	2025-02-27
A2B Chem LLC	AH14810-1mg	5-FLUOROURACIL-15N2	68941-95-7	99.0%	1mg	$375.00	2024-04-19
Key Organics Ltd	MS-22778-1mg	5-Fluorouracil-15N2	68941-95-7	>97%	1mg	£2141.74	2025-02-09
Ambeed	A1268162-5mg	5-Fluorouracil-15N2	68941-95-7	95%	5mg	$1012.0	2025-04-17